Cas no 2827-49-8 (1,3,5-Triazine-2,4,6-triamine,N2,N2,N4,N4,N6,N6-hexaethyl-)

1,3,5-Triazine-2,4,6-triamine,N2,N2,N4,N4,N6,N6-hexaethyl- structure
2827-49-8 structure
Product Name:1,3,5-Triazine-2,4,6-triamine,N2,N2,N4,N4,N6,N6-hexaethyl-
CAS No:2827-49-8
MF:C15H30N6
MW:294.438902378082
CID:266845
PubChem ID:17806
Update Time:2025-04-19

1,3,5-Triazine-2,4,6-triamine,N2,N2,N4,N4,N6,N6-hexaethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4,6-triamine,N2,N2,N4,N4,N6,N6-hexaethyl-
    • 2,4,6-tris(diethylamino)-1,3,5-triazine
    • 2-N,2-N,4-N,4-N,6-N,6-N-hexaethyl-1,3,5-triazine-2,4,6-triamine
    • 2,4,6-Tris(diethylamino)-s-triazin
    • 2,4,6-Tris-diethylamino-s-triazin
    • AC1L2AQ8
    • Ambcb5258366
    • CHEMBL395999
    • CTK4G1140
    • Hexa-N-aethyl-[1,3,5]triazin-2,4,6-triyltriamin
    • hexa-N-ethyl-[1,3,5]triazine-2,4,6-triamine
    • hexa-N-ethyl-[1,3,5]triazine-2,4,6-triyltriamine
    • NSC37756
    • Oprea1_509596
    • SureCN2741119
    • tris(diethylamino)-s-triazine
    • 2-N, 2-N, 4-N, 4-N, 6-N, 6-N-hexaethyl-1, 3, 5-triazine-2, 4, 6-triamine
    • N,N,N',N',N'',N''-HEXAETHYL-[1,3,5]TRIAZINE-2,4,6-TRIAMINE
    • HEXAETHYLMELAMINE
    • NSC 37756
    • 2,4,6-Tris(diethylamino)-s-triazine
    • DTXSID6075221
    • SCHEMBL2741119
    • 2827-49-8
    • N2,N2,N4,N4,N6,N6-hexaethyl-1,3,5-triazine-2,4,6-triamine
    • E87600
    • SR-01000201489-1
    • 1,3,5-Triazine-2,4,6-triamine, N2,N2,N4,N4,N6,N6-hexaethyl-
    • NS00028447
    • SR-01000201489
    • KL2T8ELG5S
    • EINECS 220-590-5
    • NSC-37756
    • AI3-51033
    • 1,3,5-Triazine-2,4,6-triamine, N,N,N',N',N'',N''-hexaethyl-
    • RLMGHKMNVDBCSB-UHFFFAOYSA-N
    • Inchi: 1S/C15H30N6/c1-7-19(8-2)13-16-14(20(9-3)10-4)18-15(17-13)21(11-5)12-6/h7-12H2,1-6H3
    • InChI Key: RLMGHKMNVDBCSB-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)C1N=C(N=C(N=1)N(CC)CC)N(CC)CC

Computed Properties

  • Exact Mass: 294.2535
  • Monoisotopic Mass: 294.253195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.4
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.043
  • Boiling Point: 422.5°Cat760mmHg
  • Flash Point: 209.3°C
  • Refractive Index: 1.56
  • PSA: 48.39

1,3,5-Triazine-2,4,6-triamine,N2,N2,N4,N4,N6,N6-hexaethyl- Pricemore >>

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